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Compound of Interest

Compound Name: Hydrobenzamide

Cat. No.: B1588721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of hydrobenzamide. It includes quantitative data, detailed experimental

methodologies for its synthesis, and a discussion of its chemical behavior, stability, and

reactivity.

Core Properties of Hydrobenzamide
Hydrobenzamide, with the chemical formula C₂₁H₁₈N₂, is an organic compound formed from

the condensation reaction of benzaldehyde and ammonia.[1] Its structure features two imine

groups linked by a central aminal carbon, which imparts unique chemical characteristics.[1]

Physical Properties
The physical attributes of hydrobenzamide have been well-documented and are summarized

below.
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Property Value Source

Molecular Formula C₂₁H₁₈N₂ [1][2][3][4][5]

Molecular Weight 298.38 g/mol [1][3]

Appearance Colorless prismatic crystals [3]

Melting Point 101-105 °C [1][2][3][6]

Boiling Point 422.6 °C at 760 mmHg [2][5]

Density 1.01 g/cm³ [2][5]

Flash Point 202 °C [2][5]

Refractive Index 1.578 [2][5]

LogP (Octanol/Water) 4.92 [2]

Solubility
Hydrobenzamide's solubility is dictated by its predominantly non-polar aromatic structure.

Solvent Solubility Source

Water Insoluble [3][7][8]

Ethanol 1.99 g/100g (at 20°C) [3]

Diethyl Ether Very soluble [3]

Quinoline 3.94 g/100g (at 20°C) [3]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of hydrobenzamide.
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Technique Data Highlights Source

¹H NMR

Data available on PubChem,

recorded on a Varian CFT-20

instrument.

[4]

¹³C NMR

Data available on PubChem,

sample from Eastman Organic

Chemicals.

[4]

FTIR
Spectrum obtained using a

KBr wafer technique.
[4]

Mass Spectrometry

GC-MS data available, with top

m/z peaks at 194, 195, and

165.

[4]

Chemical Properties and Reactivity
Hydrobenzamide serves as a key intermediate in the synthesis of various nitrogen-containing

compounds.[1][9] Its chemical behavior is dominated by the reactivity of its imine (C=N) bonds

and the central aminal group.

Hydrolysis: The imine bonds are susceptible to hydrolytic cleavage.[1] This reaction is

catalyzed by the presence of water and acid, leading to the decomposition of

hydrobenzamide back into benzaldehyde and ammonia.[8][9] The rate of hydrolysis

increases with lower pH and higher temperatures.[1]

Reduction: The imine functionalities can be reduced to form primary and secondary

benzylamines.[1][9] Sodium borohydride is an effective reducing agent for this

transformation.[1][10]

Thermal Stability: Thermogravimetric analysis (TGA) shows that hydrobenzamide is

thermally stable up to relatively high temperatures. The onset of decomposition occurs at

254°C, with 50% decomposition observed at 281°C.[11] This stability allows it to be used as

a catalyst in reactions performed at elevated temperatures, such as the Knoevenagel

condensation.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Hydrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/Hydrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/Hydrobenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/Hydrobenzamide
https://www.benchchem.com/product/b1588721?utm_src=pdf-body
https://www.smolecule.com/products/s1899743
https://www.benchchem.com/product/b1588721
https://www.smolecule.com/products/s1899743
https://www.benchchem.com/product/b1588721?utm_src=pdf-body
http://www.sciencemadness.org/talk/viewthread.php?tid=156861
https://www.benchchem.com/product/b1588721
https://www.smolecule.com/products/s1899743
https://www.smolecule.com/products/s1899743
https://www.benchchem.com/product/b1588721
https://www.smolecule.com/products/s1899743
https://www.ias.ac.in/article/fulltext/jcsc/136/0024
https://www.benchchem.com/product/b1588721?utm_src=pdf-body
https://pdfs.semanticscholar.org/f9b4/af77d738e27d9eea1edef398ddbcd9f1734a.pdf?skipShowableCheck=true
https://pdfs.semanticscholar.org/f9b4/af77d738e27d9eea1edef398ddbcd9f1734a.pdf?skipShowableCheck=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Synthesis of Hydrobenzamide from Benzaldehyde and
Ammonia
The most common method for preparing hydrobenzamide is the condensation reaction

between benzaldehyde and ammonia.[1][9]

Synthesis of Hydrobenzamide

3x Benzaldehyde

Hydrobenzamide

Condensation

2x Ammonia

3x Water

Elimination

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of hydrobenzamide.

Methodology 1: Using Aqueous Ammonia

This protocol is adapted from established laboratory procedures.[7][8][12]

Reaction Setup: In a 3-liter, 3-necked flask equipped with a mechanical stirrer and a

thermometer, add 1 liter of concentrated ammonium hydroxide (approx. 30%).[12]

Addition of Reactant: Prepare a solution of 265 g (2.50 mol) of benzaldehyde in 500 mL of 2-

propanol and add it to the flask in one portion.[12]

Reaction: Stir the mixture vigorously at room temperature (approx. 22°C) for 43 hours. A

slurry will form as the product precipitates.[12]
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Isolation: Filter the resulting slurry and wash the collected solid with 1 liter of water.[12]

Drying and Yield: Dry the product in vacuo to obtain hydrobenzamide as a white solid. This

method can yield up to 97.4% of the theoretical amount.[12]

Methodology 2: Solvent-Free Synthesis

Solvent-free methods offer a greener alternative with high efficiency.[9]

Reaction Setup: Place liquid benzaldehyde into a suitable closed reaction vessel equipped

with vigorous stirring.[1][13]

Addition of Reactant: Bubble anhydrous gaseous ammonia directly through the liquid

benzaldehyde. The reaction is exothermic and should be cooled to maintain a temperature

between 0°C and 50°C.[1][13]

Reaction: Continue vigorous agitation for 6 to 14 hours. The solid hydrobenzamide will

precipitate, and vigorous stirring is necessary to break it up into small particles.[1][13]

Isolation: Once the reaction is complete, the product can be isolated. This method can

achieve nearly quantitative yields.[1][9]

Purification Protocol
Recrystallization is a common method for purifying the crude product.

Solvent Selection: Dissolve the crude hydrobenzamide in absolute ethanol or a

cyclohexane/benzene mixture.[6]

Crystallization: Allow the solution to cool, which will induce the formation of

hydrobenzamide crystals.

Isolation: Filter the crystals from the mother liquor.

Drying: Dry the purified crystals under a vacuum over a desiccant such as P₂O₅.[6]
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Experimental Workflow: Synthesis & Purification

Synthesis

Purification
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Isolate Crude Solid (Filtration)

Transfer to Purification

Recrystallize from Ethanol

Dry Purified Crystals

Pure Hydrobenzamide

Final Product
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Caption: Workflow for hydrobenzamide synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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